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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)benzothiazole

Cat. No.: B1219517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 2-
(4-Chlorophenyl)benzothiazole, specifically its melting point and solubility. The information

herein is intended to support research, development, and quality control activities involving this

compound.

Core Physicochemical Data
The quantitative data for 2-(4-Chlorophenyl)benzothiazole are summarized in the table below

for easy reference and comparison.

Property Value Reference(s)

Molecular Formula C₁₃H₈ClNS [1]

Molecular Weight 245.73 g/mol [2]

Melting Point 118 °C [1][3][4]

Appearance
Light yellow to yellow to green

powder/crystal
[1][3]

LogP 4.61670 [4]
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Solubility Profile
The solubility of 2-(4-Chlorophenyl)benzothiazole in various common laboratory solvents is

critical for its handling, formulation, and application in experimental settings.

Solvent Solubility Reference(s)

Toluene Soluble [3]

Water Insoluble (predicted) [4]

Ethanol Sparingly soluble (predicted)

Acetone Soluble (predicted)

Dimethyl Sulfoxide (DMSO) Soluble (predicted)

Chloroform Soluble (predicted)

Ethyl Acetate Soluble (predicted)

Note: Predicted solubilities are based on the compound's non-polar structure and high LogP

value. Experimental verification is recommended.

Experimental Protocols
Detailed methodologies for the determination of the melting point and solubility of 2-(4-
Chlorophenyl)benzothiazole are provided below.

Melting Point Determination
The melting point of 2-(4-Chlorophenyl)benzothiazole can be accurately determined using

the capillary method with a calibrated melting point apparatus.

Materials:

2-(4-Chlorophenyl)benzothiazole, finely powdered

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)
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Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of finely powdered 2-(4-Chlorophenyl)benzothiazole
is packed into a capillary tube to a height of 2-3 mm. The packing should be dense and

uniform.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus alongside a calibrated thermometer.

Heating: The apparatus is heated at a steady and slow rate, approximately 1-2 °C per

minute, as the temperature approaches the expected melting point.

Observation: The sample is observed through the magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the onset of melting.

Completion: The temperature at which the last solid crystal melts is recorded as the

completion of melting. The melting range is reported as the range between the onset and

completion temperatures. For a pure compound, this range should be narrow (0.5-1 °C).
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Sample Preparation Measurement

Data Recording

Powder the sample Pack into capillary tube Place in apparatus Heat slowly (1-2°C/min) Observe melting

Record T_onset

Record T_completion

Report melting range

Weigh ~10 mg of compound into test tubes

Add 1 mL of each test solvent

Vortex/shake vigorously for 1-2 min

Visually inspect for undissolved solid

Classify Solubility

Soluble

No solid

Sparingly Soluble

Some solid

Insoluble

Most solid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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